Cas no 866008-21-1 (3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate)

• Product Name: 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate
• CAS No: 866008-21-1
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD05670109
• CID: 4662186
• Update Time: 2025-06-09

3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate

• MDL： MFCD05670109
• Inchi： 1S/C15H13NO3S/c1-10(17)19-15-13-7-3-2-6-12(13)14(18)16(15)9-11-5-4-8-20-11/h2-8,15H,9H2,1H3
• InChI Key： OEFRFSURWRXFRO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(OC(C)=O)N1CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate

Introduction to 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate (CAS No. 866008-21-1)

3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate, identified by its CAS number 866008-21-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The compound’s unique scaffold, combining an isoindole core with a thiophene substituent and an acetic acid moiety, positions it as a promising candidate for further investigation in drug discovery programs.

The structural composition of 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate is characterized by a fused ring system that includes both isoindole and thiophene rings. The presence of a carbonyl group at the 3-position and an acetic acid side chain at the 1-position contributes to its reactivity and potential interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and selectivity, making this compound a valuable asset in the quest for innovative treatments.

In recent years, there has been growing interest in isoindole derivatives due to their diverse pharmacological properties. Isoindoles have been reported to exhibit activities ranging from anti-inflammatory and analgesic effects to antitumor and antimicrobial properties. The incorporation of a thiophene ring into the isoindole framework further enhances the molecular complexity, potentially leading to novel mechanisms of action. This combination has been explored in various contexts, including the development of kinase inhibitors and other enzyme-targeted therapies.

One of the most compelling aspects of 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-yl acetate is its potential as a scaffold for structure-based drug design. The rigid heterocyclic system provides a stable platform for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological applications. Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are crucial for identifying promising candidates like this one. These computational approaches have accelerated the drug discovery process by predicting binding interactions and optimizing lead compounds.

The biological activity of 3-oxo-2-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-isoindol-1-y acetate has been preliminarily investigated in several preclinical studies. Initial findings suggest that the compound may interact with various cellular targets, including receptors and enzymes implicated in metabolic disorders and neurodegenerative diseases. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential role in modulating pathways such as those involved in pain perception and neurotransmitter release. These preliminary results are encouraging and warrant further exploration to fully elucidate its therapeutic potential.

The synthesis of 3-(oxo)-acetoxy-thiophene-substituted isoindole derivatives represents another area of interest within this class of compounds. The synthetic methodologies employed can significantly influence the yield, purity, and scalability of production. Modern synthetic strategies often involve multi-step reactions that leverage palladium-catalyzed cross-coupling reactions for constructing the heterocyclic core. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis process.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to enhance binding affinity due to their aromaticity and electronic properties. When incorporated into bioactive molecules like 3-(oxo)-acetoxy-thiophene-substituted isoindole derivatives, they can improve pharmacokinetic profiles and reduce off-target effects. This synergy between structural features has led to several successful drug candidates that incorporate thiophene moieties into their molecular frameworks.

As research continues to uncover new biological targets and mechanisms, compounds like 866008–21–1 will play an increasingly important role in therapeutic development. The combination of computational modeling with experimental validation provides a robust framework for understanding how these molecules interact with biological systems at the molecular level. This interdisciplinary approach is essential for translating laboratory findings into effective clinical treatments.

The future directions for studying 3-(oxo)-acetoxy-thiophene-substituted isoindole derivatives include expanding their chemical diversity through library synthesis and exploring their interactions with complex disease pathways. Advances in high-throughput screening technologies will enable rapid assessment of large collections of these compounds, identifying those with optimal pharmacological profiles. Furthermore, understanding how these molecules metabolize within living systems will be critical for developing safe and effective drugs.

In conclusion,866008–21–1 represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—combining an isoindole core with a thiophene substituent—position it as a valuable tool for medicinal chemists seeking novel bioactive molecules. As research progresses, further insights into its biological activities and synthetic feasibility will solidify its role as an important contributor to pharmaceutical innovation.